Cas no 654645-23-5 (Butanoic acid, 4,4-dicyano-2-methyl-, methyl ester)

• Product Name: Butanoic acid, 4,4-dicyano-2-methyl-, methyl ester
• CAS No: 654645-23-5
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 1698800
• Update Time: 2024-09-03

Butanoic acid, 4,4-dicyano-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4,4-dicyano-2-methyl-, methyl ester

• Inchi： 1S/C8H10N2O2/c1-6(8(11)12-2)3-7(4-9)5-10/h6-7H,3H2,1-2H3
• InChI Key： BFFZNPLLSUYTOI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C)CC(C#N)C#N

Computed Properties

• Exact Mass: 166.0743

Experimental Properties

• Density: 1.096±0.06 g/cm3(Predicted)
• Boiling Point: 311.8±32.0 °C(Predicted)
• PSA: 73.88